Cas no 1152589-03-1 (N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 1152589-03-1
• MF: C₁₁H₁₅F₃N₂O
• MW: 248.244813203812
• CID: 6271398
• PubChem ID: 43153276
• Update Time: 2025-06-12

N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine
• EN300-1116057
• CS-0283670
• MFCD11104525
• AKOS009329305
• 1-N-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine
• 1152589-03-1

• Inchi： 1S/C11H15F3N2O/c1-17-6-2-5-16-10-4-3-8(7-9(10)15)11(12,13)14/h3-4,7,16H,2,5-6,15H2,1H3
• InChI Key： KIWFRQFQJXXMPA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NCCCOC)(F)F

Computed Properties

• Exact Mass: 248.11364759g/mol
• Monoisotopic Mass: 248.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine

Introduction to N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 1152589-03-1)

N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This organofluorine derivative is characterized by the presence of a trifluoromethyl group and an N-(3-methoxypropyl) substituent, which contribute to its distinct reactivity and potential applications in drug development. With a CAS number of 1152589-03-1, this compound has been extensively studied for its role in synthesizing novel therapeutic agents.

The benzene-1,2-diamine core structure of N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine is particularly noteworthy, as it serves as a versatile scaffold for medicinal chemists. The presence of two amino groups at the 1 and 2 positions allows for further functionalization, enabling the creation of a wide array of derivatives with tailored pharmacological properties. This flexibility has made it a valuable intermediate in the synthesis of bioactive molecules, including potential candidates for treating various diseases.

Recent advancements in fluorinated pharmaceuticals have highlighted the importance of organofluorine compounds like N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine. The trifluoromethyl group, in particular, is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make such compounds highly desirable in the development of next-generation drugs. In fact, studies have demonstrated that incorporating trifluoromethyl groups into drug molecules can lead to increased efficacy and reduced side effects.

The N-(3-methoxypropyl) moiety in N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine adds another layer of complexity to its chemical behavior. This substituent can influence solubility, permeability, and overall bioavailability of the final drug product. Researchers have leveraged this property to design molecules that exhibit improved pharmacokinetic profiles, making them more suitable for clinical use. For instance, modifications involving the 3-methoxypropyl group have been shown to enhance blood-brain barrier penetration, a critical factor for treating neurological disorders.

In the realm of medicinal chemistry, N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine has been explored as a precursor for synthesizing various bioactive compounds. Its dual amino functionality allows for selective coupling with carboxylic acids or other electrophiles, facilitating the construction of complex molecular architectures. Such versatility has led to its use in developing inhibitors targeting enzymes involved in cancer pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play a crucial role in tumor growth and progression.

Moreover, the application of computational methods and high-throughput screening has accelerated the discovery process for novel derivatives of N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine. These techniques enable researchers to predictably modify its structure while maintaining desired pharmacological properties. As a result, there has been a surge in interest regarding fluorinated diamines as building blocks for drug discovery programs. Several academic and industrial labs have reported synthesizing new analogs with enhanced binding affinities and selectivity towards therapeutic targets.

The synthesis of N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution followed by functional group transformations such as reduction or diazotization. Advanced techniques like flow chemistry have also been employed to improve scalability and reproducibility. These synthetic strategies underscore the compound's significance as a key intermediate in pharmaceutical manufacturing.

Recent studies have also highlighted the role of N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine in addressing emerging therapeutic challenges. For instance, researchers have investigated its potential as an intermediate in developing treatments for resistant bacterial infections. The unique combination of structural features makes it an attractive candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such efforts are critical given the growing threat of antibiotic-resistant pathogens worldwide.

Another area where this compound has shown promise is in the development of neurological therapeutics. The ability to modulate neurotransmitter systems is essential for treating conditions such as depression, anxiety disorders, and neurodegenerative diseases like Alzheimer's disease. By serving as a precursor for neuroactive compounds, N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine contributes to advancements in this field by providing a scaffold for designing molecules with targeted action on central nervous system receptors.

In conclusion, N1-(3-methoxypropyl)-4-(trifluoromethyl)benzene-1,2-diamine (CAS No. 1152589-03-1) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features—particularly the presence of both an N-(3-methoxypropyl) substituent and a trifluoromethyl group—make it a valuable building block for synthesizing novel therapeutic agents. Recent research highlights its potential in addressing various diseases ranging from cancer to neurological disorders. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly remain at the forefront of drug discovery efforts.